Cas no 19858-02-7 (1-phenylazepan-2-one)

1-phenylazepan-2-one structure
1-phenylazepan-2-one structure
Product Name:1-phenylazepan-2-one
CAS No:19858-02-7
MF:C12H15NO
MW:189.253603219986
MDL:MFCD02113005
CID:1390149
PubChem ID:2754066
Update Time:2025-04-20

1-phenylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, hexahydro-1-phenyl-
    • 1-phenylazepan-2-one
    • DTXSID40373008
    • 19858-02-7
    • PPBBOELSIAPOOU-UHFFFAOYSA-N
    • 1-phenyl-2-azepanone
    • EN300-25112801
    • SCHEMBL329316
    • N-phenylcaprolactam
    • HS-4182
    • 1-phenyl-azepan-2-one
    • MDL: MFCD02113005
    • Inchi: 1S/C12H15NO/c14-12-9-5-2-6-10-13(12)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
    • InChI Key: PPBBOELSIAPOOU-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC=CC=2)CCCCC1

Computed Properties

  • Exact Mass: 189.11545
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

1-phenylazepan-2-one Pricemore >>

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